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Compound of Interest

Compound Name: Bipenamol

Cat. No.: B049674

Disclaimer

The following application note has been generated for Bisoprolol Fumarate. The initially
requested topic, "Bipenamol,” did not yield specific results in scientific literature searches and
is presumed to be a potential typographical error. Bisoprolol has been selected as a suitable
alternative due to its phonetic similarity and the availability of comprehensive public-domain
data for its HPLC analysis.

Application Note: A Validated High-Performance
Liquid Chromatography (HPLC) Method for the
Quantitative Determination of Bisoprolol
Fumarate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisoprolol Fumarate is a selective beta-1 adrenergic receptor blocker widely used in the
management of cardiovascular conditions such as hypertension and angina pectoris.[1]
Accurate and reliable analytical methods are crucial for the quality control of Bisoprolol
Fumarate in bulk drug substances and pharmaceutical dosage forms. This application note
details a robust and validated Reversed-Phase High-Performance Liquid Chromatography (RP-
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HPLC) method for the precise quantification of Bisoprolol Fumarate. The method is
demonstrated to be linear, accurate, precise, and specific, making it suitable for routine quality
control analysis.

Experimental Protocols
Materials and Reagents

» Bisoprolol Fumarate reference standard

Acetonitrile (HPLC grade)

Potassium dihydrogen phosphate

Orthophosphoric acid

Water (HPLC grade or Milli-Q)

Commercial Bisoprolol Fumarate tablets

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is used for this method. The
chromatographic conditions are summarized in the table below.
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Parameter Specification
HPLC System Standard system with UV Detector
C18 Column (e.g., 150 mm x 4.6 mm, 5 pm
Column ) )
particle size)
) Acetonitrile and Phosphate Buffer (pH 3.5) in a
Mobile Phase ]
30:70 v/v ratio
Flow Rate 1.0 mL/min
Detection Wavelength 233 nm
Injection Volume 20 pL
Column Temperature Ambient
Run Time Approximately 10 minutes

Preparation of Solutions

2.3.1. Phosphate Buffer Preparation (pH 3.5) Dissolve an appropriate amount of potassium
dihydrogen phosphate in HPLC grade water to make a 0.05 M solution. Adjust the pH to 3.5
using orthophosphoric acid.

2.3.2. Standard Stock Solution Preparation Accurately weigh and transfer about 100 mg of
Bisoprolol Fumarate reference standard into a 100 mL volumetric flask. Add approximately 70
mL of diluent (mobile phase can be used as the diluent), sonicate to dissolve, and then dilute to
the mark with the diluent.

2.3.3. Working Standard Solutions From the stock solution, prepare a series of working
standard solutions in the concentration range of 5 pg/mL to 17.5 pg/mL by diluting with the
diluent.[2] These solutions are used to establish the calibration curve.

2.3.4. Sample Preparation (from Tablets) Weigh and finely powder 20 tablets. Transfer a
portion of the powder equivalent to 10 mg of Bisoprolol Fumarate into a 100 mL volumetric
flask. Add about 70 mL of diluent, sonicate for 15 minutes to ensure complete dissolution of the
drug, and then dilute to volume. Filter the solution through a 0.45 um syringe filter before
injecting into the HPLC system.
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Method Validation Summary

The developed HPLC method was validated according to the International Council for
Harmonisation (ICH) guidelines. The validation parameters are summarized below.

System Suitability

System suitability parameters were evaluated to ensure the chromatographic system was
adequate for the analysis.

Parameter Acceptance Criteria Typical Result

Tailing Factor <2 1.08

Theoretical Plates = 2000 > 3000

%RSD of Peak Area <2.0% < 1.0%
Linearity

The linearity of the method was established by analyzing a series of standard solutions.

Parameter Result

Concentration Range 5 pg/mL to 17.5 pg/mL

Correlation Coefficient (r2) 0.9995
Precision

The precision of the method was determined by repeatability (intra-day) and intermediate
precision (inter-day) studies.

Precision Type % RSD
Intra-day Precision <2%
Inter-day Precision < 2%
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Accuracy (Recovery)

The accuracy of the method was assessed by recovery studies at three different concentration

levels.
Level Mean Recovery (%)
80% 98.84% - 99.39%
100% 98.84% - 99.39%
120% 98.84% - 99.39%
Robustness

The robustness of the method was evaluated by making deliberate small changes to the
method parameters. The method was found to be robust with respect to small variations in flow
rate and mobile phase composition.

Visualization of Experimental Workflow

The following diagram illustrates the overall workflow for the HPLC analysis of Bisoprolol
Fumarate.

Caption: Workflow for the HPLC Analysis of Bisoprolol Fumarate.

Conclusion

The described RP-HPLC method provides a simple, precise, accurate, and robust a nalytical
procedure for the quantitative determination of Bisoprolol Fumarate in bulk and pharmaceutical
dosage forms. The short run time and simple mobile phase composition make this method
suitable for routine analysis in a quality control laboratory. The validation data confirms that the
method is reliable and meets the requirements for its intended purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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